Cas no 1341747-88-3 (4-((Chloromethyl)sulfonyl)-2-methyl-1,4-oxazepane)

• Product Name: 4-((Chloromethyl)sulfonyl)-2-methyl-1,4-oxazepane
• CAS No: 1341747-88-3
• MF: C₇H₁₄ClNO₃S
• MW: 227.708960056305
• CID: 5149443
• Update Time: 2023-08-24

4-((Chloromethyl)sulfonyl)-2-methyl-1,4-oxazepane Chemical and Physical Properties

Names and Identifiers

• 4-chloromethanesulfonyl-2-methyl-1,4-oxazepane
• 4-((Chloromethyl)sulfonyl)-2-methyl-1,4-oxazepane
• 1,4-Oxazepine, 4-[(chloromethyl)sulfonyl]hexahydro-2-methyl-

• Inchi： 1S/C7H14ClNO3S/c1-7-5-9(3-2-4-12-7)13(10,11)6-8/h7H,2-6H2,1H3
• InChI Key： CECPRPNDTBSBNQ-UHFFFAOYSA-N
• SMILES： ClCS(N1CCCOC(C)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 0.6
• Topological Polar Surface Area: 55